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Compound of Interest

Compound Name: 2,4-Difluorostyrene

Cat. No.: B1320911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential health and safety handling

precautions for 2,4-Difluorostyrene (CAS No. 399-53-1). It is intended for laboratory personnel

and professionals in drug development who handle this compound. The following sections

detail the material's hazards, safe handling procedures, personal protective equipment,

emergency protocols, and disposal considerations.

Hazard Identification and Classification
2,4-Difluorostyrene is a flammable liquid that poses several health risks. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard statements for this compound[1]:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Due to its nature as a volatile, fluorinated aromatic compound, it requires handling with

stringent safety measures to prevent ignition and exposure. Upon contact with moisture, it may
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decompose and release hazardous fumes, including hydrogen fluoride, which is highly

corrosive and toxic[2].

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 2,4-Difluorostyrene is

fundamental to its safe handling. The available quantitative data is summarized in the table

below.

Property Value Source

CAS Number 399-53-1 [1][3][4]

Molecular Formula C₈H₆F₂ [3][4][5]

Molecular Weight 140.13 g/mol [4][5]

Appearance Clear, colorless liquid [4]

Boiling Point 138.3°C at 760 mmHg [5]

Density 1.131 g/cm³ [5]

Flash Point 27.3°C [5]

Refractive Index 1.512 [5]

Toxicological Data
Comprehensive quantitative toxicological data, such as LD50 (Lethal Dose, 50%) and LC50

(Lethal Concentration, 50%), for 2,4-Difluorostyrene are not readily available in publicly

accessible databases. Safety Data Sheets for this compound and its isomers often indicate "no

data available" for acute oral, dermal, and inhalation toxicity[6][7]. However, the GHS hazard

classifications indicate that it causes skin, eye, and respiratory irritation upon contact and

inhalation[1]. The presence of fluorine suggests that thermal decomposition or reaction with

water could produce hydrogen fluoride, which is acutely toxic and can cause severe, delayed-

onset burns and systemic toxicity[2].

Safe Handling and Storage Protocols
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Adherence to strict protocols is mandatory to ensure the safety of personnel handling 2,4-
Difluorostyrene.

Engineering Controls and Ventilation
Fume Hood: All handling of 2,4-Difluorostyrene must be conducted in a properly functioning

chemical fume hood to minimize the inhalation of vapors.

Ventilation: Ensure adequate general laboratory ventilation to prevent the accumulation of

flammable vapors.

Ignition Sources: Eliminate all potential sources of ignition from the handling area, including

open flames, hot plates, and spark-producing equipment[6]. Use spark-proof tools and

explosion-proof equipment where necessary[6].

Grounding: Ground and bond containers when transferring the material to prevent static

electricity discharge[8].

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against exposure.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Protects against splashes and

vapors causing serious eye

irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene). A

flame-retardant lab coat and,

for larger quantities, an

impervious apron.

Prevents skin contact which

can cause irritation.

Respiratory Protection

A full-face respirator with an

appropriate organic vapor

cartridge should be used if

exposure limits are exceeded

or if irritation is experienced.

Protects against inhalation of

vapors that may cause

respiratory irritation.
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Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area[6].

The storage area should be designated as a flammables area, away from heat, sparks, and

open flames[8].

Store away from incompatible materials such as strong oxidizing agents[8].

Experimental Protocols
General Handling Protocol in a Fume Hood
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Preparation

Handling

Post-Handling

Don appropriate PPE
(Goggles, Lab Coat, Gloves)

Ensure fume hood is operational

Eliminate ignition sources
from the work area

Place absorbent liner
in the fume hood

Ground container before dispensing

Dispense 2,4-Difluorostyrene
slowly and carefully

Keep container sealed
when not in use

Wipe down any spills immediately

Dispose of contaminated materials
in a labeled hazardous waste container

Wash hands thoroughly
after handling

Click to download full resolution via product page

Caption: Workflow for the general handling of 2,4-Difluorostyrene.
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Detailed Spill Cleanup Protocol
Spill Occurs

Alert personnel in the immediate area

Evacuate non-essential personnel

Ensure adequate ventilation
(increase fume hood sash height if safe)

Don appropriate PPE
(respirator, gloves, goggles)

Remove all ignition sources

Contain the spill with
non-combustible absorbent material

Cover and absorb the spill

Collect absorbed material with
spark-proof tools

Place in a sealed, labeled
hazardous waste container

Decontaminate the spill area
with soap and water

Report the incident to EHS

Click to download full resolution via product page
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Caption: Emergency protocol for a 2,4-Difluorostyrene spill.

Emergency and First-Aid Procedures
Immediate and appropriate first-aid is critical in the event of an exposure.

Exposure Response Flowchart

Routes of Exposure

Immediate Actions

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Remove contaminated clothing.
Wash with soap and water for 15 min.

Rinse with water for 15 min.
Remove contact lenses if present.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid response to different routes of exposure.

Detailed First-Aid Protocols
Inhalation: Move the victim to fresh air immediately. If breathing is difficult, provide oxygen. If

the victim is not breathing, give artificial respiration, but do not use mouth-to-mouth

resuscitation if the victim has ingested or inhaled the chemical[6]. Seek immediate medical

attention.

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes[6][8]. Seek medical attention.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids[6][8]. Remove contact lenses if

present and easy to do so. Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting[6]. Never give anything by

mouth to an unconscious person. Call a physician or poison control center immediately[6].

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam[6].

Unsuitable Extinguishing Media: Do not use a heavy stream of water as it may spread the

fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated. Combustion may produce carbon oxides and

hydrogen fluoride[7].

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear[6][7].

Disposal Considerations
Waste Disposal: Dispose of 2,4-Difluorostyrene and any contaminated materials as

hazardous waste in accordance with local, state, and federal regulations. Do not allow the

chemical to enter drains or the environment[6].

Container Disposal: Empty containers retain product residue and can be dangerous. Do not

reuse empty containers. They should be disposed of as hazardous waste.

This guide is intended to provide a framework for the safe handling of 2,4-Difluorostyrene. It is

imperative that all users consult the most recent Safety Data Sheet (SDS) for this compound

and receive site-specific training before commencing any work. Always prioritize a culture of

safety and risk assessment in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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